1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanaminedihydrochloride

• CAS No.: 2792186-65-1
• Molecular Formula: C7H12Cl2N2S
• Molecular Weight: 227.15 g/mol
• IUPAC Name: (4-cyclopropyl-1,3-thiazol-5-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C7H10N2S.2ClH/c8-3-6-7(5-1-2-5)9-4-10-6;;/h4-5H,1-3,8H2;2*1H
• InChI Key: DUYUNILZBHLVIS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(SC=N2)CN.Cl.Cl

Description

1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride is a bicyclic amine derivative characterized by a 1,3-thiazole core substituted with a cyclopropyl group at position 4 and an aminomethyl group at position 3. The dihydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and biochemical applications.

Preparation Methods

The synthesis of 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanaminedihydrochloride typically involves the formation of the thiazole ring followed by the introduction of the cyclopropyl group and the methanamine moiety. Common synthetic routes include:

Cyclization Reactions: Starting from appropriate precursors, cyclization reactions can be used to form the thiazole ring.

Introduction of Cyclopropyl Group: The cyclopropyl group can be introduced through various methods, including cyclopropanation reactions using reagents like diazomethane.

Formation of Methanamine Moiety: The methanamine group is typically introduced through reductive amination reactions, where an aldehyde or ketone precursor is reacted with ammonia or an amine in the presence of a reducing agent.

Industrial production methods may involve optimization of these synthetic routes to ensure high yield and purity, often using continuous flow reactors and automated synthesis techniques .

Chemical Reactions Analysis

1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanaminedihydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, potentially converting the thiazole ring to a dihydrothiazole.

Substitution: Nucleophilic substitution reactions can occur at the thiazole ring, where nucleophiles such as amines or thiols replace existing substituents.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like dichloromethane or ethanol, and controlled temperatures ranging from -78°C to room temperature . Major products formed from these reactions depend on the specific reagents and conditions used, but can include various substituted thiazoles and their derivatives .

Scientific Research Applications

1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanaminedihydrochloride has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of new thiazole-based drugs.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the treatment of infectious diseases and cancer.

Industry: It is used in the development of new materials, including polymers and sensors, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanaminedihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . For example, it may inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects . Additionally, it may interact with DNA or RNA, disrupting cellular processes and leading to anticancer effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on their heterocyclic cores, substituents, and salt forms. Key comparisons include:

Core Heterocycle Variations

Compound Name	Heterocyclic Core	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride	1,3-Thiazole	Cyclopropyl (C4), NH2CH2 (C5)	~248.15	Potential enzyme/receptor modulation (inferred)
(1-Cyclopropyl-1H-imidazol-5-yl)methanamine dihydrochloride	Imidazole	Cyclopropyl (C1), NH2CH2 (C5)	~224.12	Pharmaceutical intermediate (e.g., histamine receptor ligands)
1-(5-Cyclopropyl-1H-pyrazol-4-yl)methanamine dihydrochloride	Pyrazole	Cyclopropyl (C5), NH2CH2 (C4)	~175.19	Building block for kinase inhibitors

Key Observations :

• Electronic Effects : The 1,3-thiazole core (sulfur and nitrogen atoms) confers distinct electronic properties compared to imidazole (two nitrogens) or pyrazole (adjacent nitrogens). This influences binding affinity in biological targets .
• Steric Effects : The cyclopropyl group in all three compounds enhances metabolic stability by resisting oxidative degradation .

Salt Form and Solubility

All three compounds are dihydrochloride salts, improving aqueous solubility for in vitro and in vivo studies. For example:

• The imidazole derivative () shows enhanced solubility in polar solvents, critical for formulation in preclinical trials.
• The pyrazole analog () is utilized in high-throughput screening due to its solubility in DMSO and water .

Pharmacological Potential

While direct data for 1-(4-Cyclopropyl-1,3-thiazol-5-yl)methanamine dihydrochloride are sparse, analogs suggest applications in:

• Antimicrobial Agents : Pyrazole and imidazole derivatives demonstrate antibacterial activity, suggesting thiazole analogs may share similar properties .